Cas no 1021218-81-4 (4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021218-81-4
• MF: C₂₃H₂₁FN₄O₂S
• MW: 436.501847028732
• CID: 6048284
• PubChem ID: 42208418
• Update Time: 2025-10-31

4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• VU0639150-1
• 1021218-81-4
• AKOS024503284
• F5254-0041
• 4-fluoro-N-[4-[3-[2-(1H-indol-3-yl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• N-(4-(3-((2-(1H-indol-3-yl)ethyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide

• Inchi： 1S/C23H21FN4O2S/c24-17-7-5-15(6-8-17)22(30)28-23-27-18(14-31-23)9-10-21(29)25-12-11-16-13-26-20-4-2-1-3-19(16)20/h1-8,13-14,26H,9-12H2,(H,25,29)(H,27,28,30)
• InChI Key： PPRPAWAOGXIRTR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 436.13692526g/mol
• Monoisotopic Mass: 436.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Additional information on 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide

4-Fluoro-N-[4-(2-{[2-(1H-Indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide: A Comprehensive Overview

4-Fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS No. 1021218-81-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of a fluoro-substituted benzene ring, a thiazole moiety, and an indole derivative. The intricate structure of this compound makes it a promising candidate for various biological studies and drug development initiatives.

The fluorine substitution on the benzene ring is a key feature of this compound, as it can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of a drug candidate. Additionally, the indole moiety, which is a common structural motif in many biologically active compounds, contributes to the compound's potential for interacting with specific biological targets.

The thiazole ring in 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide adds further complexity to its structure. Thiazoles are known for their ability to form stable complexes with metal ions and their involvement in various enzymatic processes. This characteristic makes thiazole-containing compounds valuable in the development of inhibitors for specific enzymes and receptors.

Recent research has focused on the biological activities of 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of COX-2 (cyclooxygenase-2), an enzyme involved in the production of inflammatory mediators. This finding suggests that 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide could be a potential lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A study published in Cancer Research reported that 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide selectively targets and inhibits the growth of certain cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis. These findings highlight the potential of this compound as a novel anticancer agent.

The synthesis of 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide has been extensively studied to optimize its yield and purity. Various synthetic routes have been developed, each with its own advantages and challenges. One common approach involves the coupling of an indole derivative with an appropriate thiazole intermediate, followed by further functionalization steps to introduce the fluoro-substituted benzene ring. The choice of synthetic strategy often depends on factors such as cost-effectiveness, scalability, and environmental impact.

The pharmacokinetic properties of 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it demonstrates good oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-[4-(2-{[2-(1H-indol-3-yl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide. Early results from Phase I trials have been promising, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-fluoro-N-[4-(2-{[2-(1H-indol-3-y l)ethyl]carbamoyl}ethyl)-1,3-thiazol - 2 - yl ]benzamide (CAS No. 10 0 0 0 0 0 -8 - 0 ) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.